Cas no 74-95-3 (Dibromomethane)

• Product Name: Dibromomethane
• CAS No: 74-95-3
• MF: CH₂Br₂
• MW: 173.834578990936
• MDL: MFCD00000168
• CID: 33967
• PubChem ID: 24884902
• Update Time: 2025-06-29

Dibromomethane Chemical and Physical Properties

Names and Identifiers

• Dibromomethane
• DBM
• METHYLENE BROMIDE
• METHYLENE DIBROMIDE
• CH2Br2
• Dibrommethan
• dibromo-methan
• methane,dibromo
• Methane,dibromo-
• Rcra waste number U068
• DIBROMOMETHANE, 1000MG, NEAT
• dibromomethane solution
• Dibromomethaneneat
• dibromo-methane
• dibromomethylene

• MDL： MFCD00000168
• Inchi： 1S/CH2Br2/c2-1-3/h1H2
• InChI Key： FJBFPHVGVWTDIP-UHFFFAOYSA-N
• SMILES： BrCBr
• BRN： 969143

Computed Properties

• Exact Mass: 171.85200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Colorless transparent liquid [9]
• Density: 2.477 g/mL at 25 °C(lit.)
• Melting Point: −52 °C (lit.)
• Boiling Point: 96-98 °C(lit.)
• Flash Point: 96-98°C
• Refractive Index: n20/D 1.541(lit.)
• Solubility: 11.7g/l
• Water Partition Coefficient: 0.1 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, aluminium, magnesium. Reacts violently with potassium.
• PSA: 0.00000
• LogP: 1.73370
• Merck: 6061
• Vapor Pressure: 34.9 mmHg ( 20 °C)
• Solubility: Slightly soluble in water, miscible in ethanol, ether, acetone, chloroform. [18]
• Sensitiveness: Sensitive to light and air

Dibromomethane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H301,H311,H331,H370
• Warning Statement： P210,P260,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2664 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 20-52/53
• Safety Instruction： S24-S61-S45-S36/37-S16-S7
• RTECS：PA7350000
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：room temp
• HazardClass：6.1
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20; R52/53
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Dibromomethane

Dibromomethane (CAS No. 74-95-3): An Overview of Its Properties, Applications, and Recent Research

Dibromomethane (CAS No. 74-95-3) is a chemical compound with the molecular formula CH₂Br₂. It is a colorless liquid with a mild, sweet odor and is known for its high density and low volatility. This compound has been widely studied for its unique properties and diverse applications in various fields, including organic synthesis, materials science, and pharmaceutical research.

The physical and chemical properties of dibromomethane make it a valuable reagent in synthetic chemistry. It has a boiling point of 94°C and a melting point of -56°C, which allows it to be easily handled in laboratory settings. Its density is approximately 2.49 g/cm³ at room temperature, making it one of the densest organic liquids. The compound is also highly soluble in many organic solvents, such as ethanol, acetone, and chloroform, but is only slightly soluble in water.

In the realm of organic synthesis, dibromomethane serves as an important building block for the preparation of various functionalized molecules. Its reactivity with nucleophiles makes it useful in the formation of carbon-carbon bonds through substitution reactions. For instance, it can be used to introduce bromine atoms into organic molecules, which can then be further functionalized through subsequent reactions such as elimination or substitution. This versatility has led to its widespread use in the synthesis of pharmaceutical intermediates and fine chemicals.

Recent research has explored the potential applications of dibromomethane in materials science. One notable area is the development of novel materials for energy storage and conversion. A study published in the Journal of Materials Chemistry A (2021) investigated the use of dibromomethane as a precursor for the synthesis of brominated polymers with enhanced electrical conductivity. These polymers have shown promise in applications such as organic photovoltaics and flexible electronics.

In the pharmaceutical industry, dibromomethane has been studied for its potential as a drug delivery agent. Research published in the International Journal of Pharmaceutics (2020) demonstrated that dibromomethane can be used to improve the solubility and bioavailability of poorly water-soluble drugs. By forming co-crystals or complexes with these drugs, dibromomethane can enhance their dissolution rate and absorption in biological systems.

The environmental impact of dibromomethane has also been a subject of interest. While it is not considered a major environmental pollutant due to its limited use and rapid degradation in natural environments, studies have investigated its fate and behavior in aquatic systems. A study published in Environmental Science & Technology (2019) found that dibromomethane undergoes rapid biodegradation by microorganisms, reducing its potential for long-term environmental accumulation.

Safety considerations are an important aspect when handling dibromomethane. While it is not classified as highly toxic, proper precautions should be taken to avoid inhalation or skin contact. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment such as gloves and goggles should be worn when handling this chemical to ensure safe usage.

In conclusion, dibromomethane (CAS No. 74-95-3) is a versatile chemical compound with a wide range of applications in synthetic chemistry, materials science, and pharmaceutical research. Its unique physical and chemical properties make it an invaluable reagent in various scientific endeavors. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in modern chemistry.